Cas no 61843-92-3 (Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-)

Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)- structure
61843-92-3 structure
Product Name:Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-
CAS No:61843-92-3
MF:C23H24N4O2
MW:388.462265014648
CID:464812
PubChem ID:3647853
Update Time:2025-04-19

Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-[3-(benzylcarbamoylamino)-4-methylphenyl]urea
    • 1,1'-(4-Methyl-1,3-phenylene)bis(3-benzylurea)
    • SCHEMBL23135815
    • 61843-92-3
    • AKOS017083818
    • Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)-
    • DTXSID00394633
    • Inchi: 1S/C23H24N4O2/c1-17-12-13-20(26-22(28)24-15-18-8-4-2-5-9-18)14-21(17)27-23(29)25-16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H2,24,26,28)(H2,25,27,29)
    • InChI Key: XJWHXWLCSJCVPT-UHFFFAOYSA-N
    • SMILES: O=C(NCC1C=CC=CC=1)NC1C=C(C=CC=1C)NC(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 388.19012
  • Monoisotopic Mass: 388.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 82.26

Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(phenylmethyl)- Related Literature

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